Cas no 18164-50-6 (bis(4-chlorophenyl)acetaldehyde)

bis(4-chlorophenyl)acetaldehyde structure
18164-50-6 structure
Product Name:bis(4-chlorophenyl)acetaldehyde
CAS No:18164-50-6
MF:C14H10Cl2O
MW:265.134602069855
CID:1373246
PubChem ID:167694
Update Time:2025-04-20

bis(4-chlorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • bis(4-chlorophenyl)acetaldehyde
    • 4-Chloro-alpha-(4-chlorophenyl)benzeneacetaldehyde
    • Benzeneacetaldehyde, 4-chloro-alpha-(4-chlorophenyl)-
    • 2,2-bis(4-chlorophenyl)acetaldehyde
    • 2,2-bis(p-chlorophenyl)acetaldehyde
    • SCHEMBL1978297
    • 2,2-bis(p-chlorophenyl) acetaldehyde
    • BENZENEACETALDEHYDE, 4-CHLORO-.ALPHA.-(4-CHLOROPHENYL)-
    • DTXSID50171173
    • 18164-50-6
    • ACETALDEHYDE, BIS(P-CHLOROPHENYL)-
    • UNII-R6GYL6O5WR
    • BIS(P-CHLOROPHENYL)ACETALDEHYDE
    • Q27287856
    • R6GYL6O5WR
    • Bis-(4-chloro-phenyl)-acetaldehyde
    • PLAJRWVPXJKVML-UHFFFAOYSA-N
    • Inchi: 1S/C14H10Cl2O/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-9,14H
    • InChI Key: PLAJRWVPXJKVML-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C=O)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 264.011
  • Monoisotopic Mass: 264.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.278
  • Boiling Point: 380.9°C at 760 mmHg
  • Flash Point: 161.1°C
  • Refractive Index: 1.592
  • PSA: 17.07
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